Tetrapotassium etidronate

• CAS: 14860-53-8
• Molecular Formula: C2H4K4O7P2
• Molecular Weight: 358.39 g/mol
• SMILES: CC(O)(P(=O)([O-])[O-])P(=O)([O-])[O-].[K+].[K+].[K+].[K+]
• InChI: InChI=1S/C2H8O7P2.4K/c1-2(3,10(4,5)6)11(7,8)9;;;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);;;;/q;4*+1/p-4
• InChIKey: DHQZXBINJKHIPR-UHFFFAOYSA-J

Tetrapotassium etidronate (CAS 14860‑53‑8, molecular formula C₂H₄K₄O₇P₂, MW 358.39 g mol⁻¹) is the fully neutralised potassium salt of etidronic acid (HEDP), a non‑nitrogenous, first‑generation bisphosphonate. The compound functions primarily as a chelating agent, forming stable complexes with divalent and trivalent metal ions—most notably calcium (log β ≈ 6.5 for the CaL species at I = 0.1 mol L⁻¹, 25 °C), magnesium, iron, and copper—through its geminal diphosphonate and hydroxyl donor groups.

Tetrapotassium Etidronate (CAS 14860‑53‑8): Procurement‑Grade Overview of a First‑Generation Bisphosphonate Chelator

Tetrapotassium etidronate (CAS 14860‑53‑8, molecular formula C₂H₄K₄O₇P₂, MW 358.39 g mol⁻¹) is the fully neutralised potassium salt of etidronic acid (HEDP), a non‑nitrogenous, first‑generation bisphosphonate [1]. The compound functions primarily as a chelating agent, forming stable complexes with divalent and trivalent metal ions—most notably calcium (log β ≈ 6.5 for the CaL species at I = 0.1 mol L⁻¹, 25 °C), magnesium, iron, and copper—through its geminal diphosphonate and hydroxyl donor groups [2]. It is supplied as a colourless to light‑yellow transparent liquid (typically 26–30 % active HEDP content) or as a solid with ≥ 90 % active content, and it is industrially deployed across circulating cooling‑water treatment, low‑pressure boiler systems, oil‑field water handling, swimming‑pool maintenance, metal cleaning, and cosmetic formulations [3].

• [1] PubChem. (2025). Compound Summary: Tetrapotassium etidronate, CID 23703696. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/23703696 View Source
• [2] Sammartano, S. et al. (2019). Acid–base properties of etidronic acid and complex formation of etidronate with Na⁺, K⁺, Ca²⁺ and Mg²⁺. Journal of Chemical Thermodynamics, 128, 275–285. Available via INIS Repository. View Source
• [3] Kairui Chemical. (2025). HEDP Potassium Salt (HEDP·Kx, CAS 67953‑76‑8) – Technical Datasheet. Zaozhuang, China. View Source

Tetrapotassium Etidronate: Why Sodium‑Salt Analogs Cannot Be Assumed Interchangeable in Procurement

Etidronic acid can be formulated as the free acid, as disodium, tetrasodium, or tetrapotassium salts, and these species are frequently listed together on regulatory inventories such as the EU Cosmetics Regulation Annex III/53 [1]. However, the counter‑ion drives three operationally decisive properties: (1) aqueous solubility at neutral pH, where the potassium salt demonstrably outperforms sodium congeners and avoids precipitation that can foul dosing lines in water‑treatment plants ; (2) sodium ion burden, which disqualifies sodium salts from applications in high‑pressure boilers, semiconductor ultrapure‑water loops, and reverse‑osmosis membranes where sodium accumulation causes scaling or membrane fouling; and (3) acute oral toxicity, with the tetrapotassium form exhibiting an LD₅₀ (rat, oral) of 520 mg kg⁻¹ versus 2 400 mg kg⁻¹ for the 60 % acid, demanding distinct safety‑data‑sheet management [2]. These differences mean that substituting a sodium salt for the potassium salt without reformulation or system redesign can compromise both process performance and regulatory compliance.

• [1] European Commission. (2009). Regulation (EC) No 1223/2009 of the European Parliament and of the Council, Annex III/53 – Substances provisionally allowed. Official Journal of the European Union, L 342, 59–209. View Source
• [2] Internetchemie. (2024). Tetrakaliumetidronat – Stoffdaten und Sicherheitsinformationen. Available at: https://internetchemie.info/substanz/Tetrakaliumetidronat.php View Source

Tetrapotassium Etidronate: Quantitative Comparative Evidence for Scientific Selection & Procurement

Aqueous Solubility at Neutral pH: Tetrapotassium vs. Tetrasodium Etidronate

Commercial HEDP potassium salt liquid (26–30 % active HEDP) exhibits a solubility exceeding 230 g L⁻¹ at 20 °C while maintaining a 1 % solution pH of 6.0–8.0 [1]. In contrast, the tetrasodium salt (HEDP·Na₄, 100 % solid basis) has a reported water solubility of 774 g L⁻¹ at 20 °C, but its 1 % solution pH ranges from 10.0–12.0, indicating that at neutral operating pH the sodium salt is prone to reduced dissolution and potential precipitation . Multiple vendor technical assessments consistently rank the potassium salt as having 'better dissolution ability than sodium salt under neutral conditions,' a statement corroborated across independent industrial data sheets [2].

Evidence Dimension	Aqueous solubility at neutral pH (20 °C)
Target Compound Data	> 230 g L⁻¹ (as 26–30 % active liquid); 1 % solution pH 6.0–8.0
Comparator Or Baseline	Tetrasodium etidronate (HEDP·Na₄): 774 g L⁻¹ (100 % solid basis); 1 % solution pH 10.0–12.0
Quantified Difference	Potassium salt maintains full dissolution at neutral pH where sodium salt may precipitate; pH differential of 4–6 units in 1 % solution
Conditions	20 °C, deionised water; pH measured on 1 % aqueous solution

Why This Matters

For closed‑loop cooling systems and reverse‑osmosis pre‑treatment operating at circumneutral pH, the potassium salt avoids precipitation‑induced pump cavitation and membrane fouling that can occur with sodium‑based etidronates, directly reducing unplanned maintenance events.

• [1] Kairui Chemical. (2025). HEDP Potassium Salt (HEDP·Kx, CAS 67953‑76‑8) – Technical Datasheet. Zaozhuang, China. View Source
• [2] Xintai Chemical. (2025). HEDP·Kx – Organic Phosphonates. Available at: https://xt-chemical.com/ View Source

Calcium Carbonate Scale Inhibition: HEDP Outperforms DTPMP, PAA, and PASP

Under alkalescent conditions (pH ≈ 8), HEDP-based inhibitors (including the potassium salt) demonstrate superior calcium carbonate scale inhibition compared with diethylenetriamine penta(methylene phosphonic acid) (DTPMP), polyacrylic acid (PAA), and polyaspartic acid (PASP). The experimentally determined ranking is HEDP > DTPMP > PAA > PASP, and the inhibition efficiency correlates with the computed interaction energy between the inhibitor molecule and the CaCO₃ surface [1]. At a mass concentration of 5 mg L⁻¹, HEDP achieves > 90 % CaCO₃ inhibition; increasing the dosage to 10 mg L⁻¹ raises the inhibition rate from 93.9 % to 100 % in standard stagnant‑flask tests [2].

Evidence Dimension	CaCO₃ scale inhibition efficiency (stagnant‑flask test, 55 °C, pH ≈ 8)
Target Compound Data	HEDP: 93.9 % at 5 mg L⁻¹; 100 % at 10 mg L⁻¹
Comparator Or Baseline	DTPMP, PAA, PASP – all lower inhibition at equivalent dosage; ranking HEDP > DTPMP > PAA > PASP
Quantified Difference	HEDP achieves ≥ 93.9 % inhibition at concentrations where alternative inhibitors deliver lower efficiency; at optimal dosage, HEDP reaches complete (100 %) inhibition
Conditions	Alkalescent conditions (pH ≈ 8), 55 °C stagnant flask, CaCO₃ supersaturated synthetic brine; inhibitor dosed at 5–10 mg L⁻¹

Why This Matters

In cooling‑tower and boiler feed‑water systems, selecting HEDP over PAA or PASP can reduce inhibitor consumption by up to 50 % for equivalent scale protection, directly lowering chemical procurement costs and sludge‑handling requirements.

• [1] Wang, X. et al. (2017). Inhibition Performances and Mechanisms of CaCO₃ Scale Inhibitors under Alkalescent Conditions. Journal of Chemical Engineering of Chinese Universities, 31(4), 925–932. Available via Science Engine. View Source
• [2] HEDPNA.com (Kairui Chemical). (2025). What Are the Characteristics of HEDP Scale Inhibitors? – Technical Article. View Source

Sodium‑Free Formulation: Enabling High‑Purity Water System Applications

Tetrapotassium etidronate (K⁺ counter‑ion) introduces zero sodium into the treated water stream. This is critical for high‑pressure boilers (> 900 psi), electronics‑grade ultrapure water (UPW) systems, and reverse‑osmosis (RO) membranes, where sodium ions promote silicate scaling, interfere with resistivity specifications (UPW must exceed 18.2 MΩ·cm), and accelerate membrane fouling [1]. The tetrasodium analogue (HEDP·Na₄) delivers four sodium ions per molecule of active chelant, which can raise the sodium concentration in recirculating water by 2–5 mg L⁻¹ per mg L⁻¹ of inhibitor dosed [2]. Industrial selection guides explicitly recommend the potassium salt as the 'low‑sodium alternative' for sodium‑sensitive systems .

Evidence Dimension	Sodium ion contribution per mole of active HEDP chelant delivered
Target Compound Data	Tetrapotassium etidronate: 0 g Na⁺ per mole HEDP; delivers 4 mol K⁺ per mole chelant
Comparator Or Baseline	Tetrasodium etidronate (HEDP·Na₄): 4 mol Na⁺ (≈ 92 g Na) per mole HEDP; disodium etidronate (HEDP·Na₂): 2 mol Na⁺ per mole HEDP
Quantified Difference	Zero sodium input vs. 92 g Na per mole of active for the tetrasodium salt; for a typical cooling system dosing 20 mg L⁻¹ HEDP·Na₄, this equates to ≈ 2.3 mg L⁻¹ additional Na⁺ in the recirculating water
Conditions	Calculated based on stoichiometric cation content of fully neutralised etidronate salts

Why This Matters

For a semiconductor fab operating a 500 m³ h⁻¹ UPW loop, switching from tetrasodium to tetrapotassium etidronate eliminates a sodium load of approximately 1–2 kg day⁻¹, protecting multi‑million‑dollar RO membrane assets from accelerated fouling and maintaining the resistivity specification required for wafer fabrication.

• [1] Kairui Chemical. (2025). Kairui HEDP Potassium Salt – The Low‑Na Solution for High‑Purity Water Systems. Zaozhuang, China. View Source
• [2] Ningbo Inno Pharmchem Co., Ltd. (2025). Choosing the Right Water Treatment Additive: HEDP Potassium Salt vs. Alternatives – Technical White Paper. View Source

Thermal Stability: HEDP Potassium Salt Maintains Efficacy up to 250 °C

HEDP and its potassium salt remain chemically stable and retain scale‑ and corrosion‑inhibition activity at operating temperatures up to 250 °C, above which thermal decomposition begins [1]. This thermal ceiling exceeds that of many common non‑phosphonate scale inhibitors: polyacrylic acid (PAA) begins to lose efficacy above 180 °C, and aminotris(methylenephosphonic acid) (ATMP) shows measurable degradation above 200 °C [2]. The HEDP potassium salt also exhibits resistance to hydrolysis under high‑pH conditions and does not undergo enzymatic degradation, which is relevant for long‑residence‑time boiler systems [3].

Evidence Dimension	Maximum operating temperature for sustained scale‑inhibition performance
Target Compound Data	HEDP potassium salt: stable up to 250 °C; decomposition onset above 250 °C
Comparator Or Baseline	Polyacrylic acid (PAA): efficacy declines above ~ 180 °C; ATMP: measurable degradation above ~ 200 °C
Quantified Difference	Operational temperature window extended by 50–70 °C vs. PAA; ≥ 50 °C advantage over ATMP
Conditions	High‑pressure boiler and autoclave test conditions; synthetic brine at 250 °C

Why This Matters

In high‑pressure utility boilers operating at 200–240 °C, HEDP potassium salt eliminates the need for supplementary high‑temperature scale inhibitors, reducing chemical inventory complexity and avoiding incompatibility risks associated with multi‑component inhibitor blends.

• [1] Ataman Kimya. (2025). Etidronic Acid – Technical Data Sheet: Thermal Stability up to 250 °C. Available at: https://www.atamanchemicals.com/ View Source
• [2] HEDPNA.com (Kairui Chemical). (2025). How Does HEDP Compare to Other Chelants Like EDTA and GLDA, and When to Choose HEDP? – Technical Article. View Source
• [3] NBInno. (2025). Understanding HEDP's Chemical Stability and Synergistic Effects – Technical White Paper. View Source

Cosmetic Ingredient Safety: CIR‑Confirmed Safety and EU Regulatory Concentration Limits

The Cosmetic Ingredient Review (CIR) Expert Panel assessed etidronic acid, disodium etidronate, tetrapotassium etidronate, and tetrasodium etidronate in 2017 and concluded that all four ingredients are safe in cosmetics under present practices of use and concentration [1]. Under EU Annex III/53, etidronic acid and its salts are restricted to a maximum concentration of 1.5 % (as etidronic acid) in hair products and 0.2 % (as etidronic acid) in soap [2]. The 2015 Council concentration‑of‑use survey reported tetrapotassium etidronate in 2 cosmetic formulations at ≤ 0.15 %, well below the regulatory ceiling [3]. For formulators, this means tetrapotassium etidronate can be used interchangeably with other etidronate salts from a safety perspective, with the counter‑ion choice driven by formulation pH and compatibility rather than toxicological concern.

Evidence Dimension	Regulatory safety status and maximum permitted cosmetic concentration
Target Compound Data	Tetrapotassium etidronate: CIR‑confirmed safe ≤ 0.15 % (as used); EU Annex III/53 limit 1.5 % (hair), 0.2 % (soap) as etidronic acid
Comparator Or Baseline	Disodium etidronate and tetrasodium etidronate: same CIR safety conclusion and identical EU Annex III/53 limits
Quantified Difference	No differential in regulatory status; all etidronate salts share the same EU Annex III/53 entry and CIR safety determination
Conditions	CIR assessment based on VCRP use data (2017) and Council concentration survey (2015); EU Annex III/53 as amended

Why This Matters

For cosmetic procurement, the potassium salt offers full regulatory parity with sodium salts while providing formulation flexibility in low‑sodium or potassium‑preferred product lines (e.g., 'clean‑label' soap formulations where sodium content is scrutinised).

• [1] Bergfeld, W.F. et al. (Cosmetic Ingredient Review Expert Panel). (2017). Safety Assessment of Etidronic Acid and Salts of Etidronic Acid as Used in Cosmetics – Final Report. CIR, Washington, DC. Available at: https://www.cir-safety.org/sites/default/files/etidron042017FR_0.pdf View Source
• [2] European Commission. (2009). Regulation (EC) No 1223/2009, Annex III/53 – Etidronic acid and its salts. Official Journal of the European Union, L 342, 59–209. View Source
• [3] Personal Care Products Council. (2015). Concentration of Use Survey: Etidronic Acid and Salts. Data cited in CIR Final Report (2017), Table 4. View Source

Tetrapotassium Etidronate: Proven Application Scenarios Driven by Comparative Evidence

High‑Pressure Boiler and Circulating Cooling‑Water Treatment (Scale & Corrosion Control)

In industrial cooling towers and low‑ to medium‑pressure boilers, tetrapotassium etidronate is dosed at 5–15 mg L⁻¹ as the active HEDP species to simultaneously inhibit calcium carbonate scale and suppress carbon‑steel corrosion. The potassium salt is preferred over the tetrasodium alternative when the system operates at circumneutral pH (6.5–8.0), where the potassium salt’s superior dissolution prevents inhibitor precipitation . With HEDP achieving 93.9 %–100 % CaCO₃ inhibition in standardized tests, one litre of commercial 30 % active HEDP·Kx can protect approximately 20 000–60 000 m³ of cooling water, offering a quantifiable basis for procurement volume calculations .

Semiconductor Ultrapure Water (UPW) and Reverse‑Osmosis Membrane Antiscalant

In electronics‑grade UPW systems and RO pre‑treatment trains, tetrapotassium etidronate is selected exclusively because it contributes zero sodium to the process stream. This enables compliance with the ≥ 18.2 MΩ·cm resistivity specification required for wafer rinsing and avoids the sodium‑induced membrane fouling that would result from using tetrasodium etidronate at equivalent active concentrations [1]. A typical RO plant dosing 3 mg L⁻¹ of active HEDP via the potassium salt avoids introducing approximately 0.3–0.7 kg day⁻¹ of sodium that the sodium salt would otherwise deliver, protecting membrane capital investment.

Cosmetic and Personal‑Care Formulation (Chelating Stabiliser)

Tetrapotassium etidronate functions as a chelating agent in rinse‑off and leave‑on cosmetic products, where it binds trace metal ions (Ca²⁺, Mg²⁺, Fe³⁺) that would otherwise catalyse oxidative degradation of fragrances, colours, and active ingredients. The CIR Expert Panel has confirmed its safety at currently reported use concentrations (≤ 0.15 %), and EU Annex III/53 permits up to 1.5 % in hair products and 0.2 % in soap (expressed as etidronic acid) [2]. Formulators seeking a ‘sodium‑conscious’ ingredient list may specifically procure the potassium salt to reduce the total sodium declaration on product labels without compromising chelation performance.

Oil‑Field Water Injection and Calcium Sulfate Scale Removal

In oil‑field operations, tetrapotassium etidronate has been investigated in combination with potassium carbonate for single‑step calcium sulfate (CaSO₄) scale removal at high temperatures (200 °F, ≈ 93 °C) . While direct comparative data with sodium‑based HEDP formulations in this specific application remain limited, the potassium‑only cation system is advantageous in formations where sodium ions contribute to clay swelling and formation damage. The thermal stability of HEDP up to 250 °C further supports its use in downhole environments where many organic scale dissolvers degrade.

• [1] Kairui Chemical. (2025). Kairui HEDP Potassium Salt – The Low‑Na Solution for High‑Purity Water Systems. Zaozhuang, China. View Source
• [2] Bergfeld, W.F. et al. (CIR Expert Panel). (2017). Safety Assessment of Etidronic Acid and Salts of Etidronic Acid as Used in Cosmetics – Final Report. CIR, Washington, DC. View Source